N-(4-methoxyphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C16H17NO4/c1-20-10-4-2-9(3-5-10)17-15(18)13-8-6-11-12(7-8)21-16(19)14(11)13/h2-5,8,11-14H,6-7H2,1H3,(H,17,18)
• InChI Key: OXPKZJGYHZGSIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2C3CC4C2C(=O)OC4C3
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

The compound “N-(4-methoxyphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide” is an organic compound containing several functional groups. These include a methoxyphenyl group, a furan ring, and a carboxamide group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It appears to contain a cyclopentane ring fused with a furan ring, with a carboxamide group attached to one end and a methoxyphenyl group attached to the other.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact molecular structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

Future research on this compound could involve investigating its synthesis, properties, and potential applications. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to investigate its potential as a drug.